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Compound of Interest

Compound Name: DDFCB

CAS No.: 154862-23-4

Cat. No.: B1195402

Get Quote

Disclaimer: Specific quantitative solubility and stability data for a compound explicitly identified

as "DDFCB" are not readily available in published literature. Based on the acronym, it is

reasonable to assume that DDFCB refers to a dichlorinated and difluorinated chalcone

derivative, potentially 3,5-dichloro-2',4'-difluorochalcone. This guide provides comprehensive

information based on data for representative chalcones and general scientific principles

applicable to this class of compounds. The experimental protocols provided are standard

methods for determining the solubility and stability of poorly soluble organic compounds like

chalcones.

Introduction to DDFCB and Chalcones
Chalcones are a class of organic compounds belonging to the flavonoid family, characterized

by an open-chain structure with two aromatic rings linked by a three-carbon α,β-unsaturated

carbonyl system. They are known for a wide range of biological activities, including anti-

inflammatory, antimicrobial, and antitumor properties. The solubility and stability of chalcones

are critical parameters influencing their therapeutic potential and formulation development.

Halogenated chalcones, such as the presumed DDFCB, often exhibit poor aqueous solubility

due to their lipophilic nature.
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Solubility of DDFCB
The solubility of a compound is a measure of the maximum amount of that compound that can

be dissolved in a given solvent at a specific temperature. Due to the lack of specific data for

DDFCB, the following table summarizes representative solubility data for a typical poorly

soluble chalcone, illustrating the impact of different formulation strategies on enhancing its

solubility.[1]

Table 1: Representative Solubility Data for a Poorly Soluble Chalcone[1]

Formulation/M
ethod

Solvent
System

Chalcone
Concentration
(μg/mL)

Fold Increase
in Solubility

Observations

Unformulated

Chalcone

Phosphate-

Buffered Saline

(PBS), pH 7.4

< 1 -

Insoluble,

precipitation

observed

Co-solvency
PBS with 0.5%

DMSO
5 ~5x

Limited solubility,

may precipitate

at higher

concentrations

Co-solvency
20% PEG 400 in

PBS
50 ~50x

Clear solution at

lower

concentrations

Micellar

Solubilization

10% Solutol HS

15 in PBS
100 ~100x

Formation of

micelles aids

solubilization

Cyclodextrin

Inclusion

10 mM HP-β-CD

in PBS
250 ~250x

Formation of a

stable inclusion

complex

Solid Dispersion

1:10

Chalcone:PVP

K30 in Water

500 ~500x

Amorphous solid

dispersion

enhances

dissolution
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Chalcones, in general, tend to dissolve well in polar aprotic solvents like acetone and

tetrahydrofuran (THF), and have lower solubility in non-polar solvents such as n-hexane and

toluene.[2] Their solubility in protic solvents like ethanol and methanol is primarily mediated by

the carbonyl group.[2]

Stability of DDFCB
The stability of a compound refers to its ability to resist chemical changes over time under

various environmental conditions. The stability of chalcones can be influenced by factors such

as pH, temperature, and light exposure. The α,β-unsaturated ketone moiety in the chalcone

backbone can be susceptible to degradation, particularly under harsh pH conditions or upon

exposure to UV light.

A theoretical study on the stability of dichloro-chalcone isomers using density functional theory

(DFT) revealed that the E isomers are generally more stable than the Z isomers.[3] The (3,5)-

dichloro substituted chalcones were found to be the most stable among the tested isomers.[3]

Experimental Protocols
This protocol describes a common method for determining the solubility of a chalcone in

various solvents at different temperatures.[4]

Materials:

Chalcone compound (e.g., DDFCB)

Selected solvents (e.g., chloroform, dichloromethane, ethanol)

Equilibrium cell (e.g., a sealed vial)

Constant temperature water bath with magnetic stirrer

Analytical balance

Membrane filter (0.22 μm)

Weighed vials
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Vacuum oven

Procedure:

Add an excess amount of the chalcone to a known mass of the selected solvent in an

equilibrium cell.

Place the cell in the constant temperature water bath and stir the mixture continuously for

approximately 5 hours to ensure it reaches equilibrium.

After 5 hours, stop the stirring and allow the solution to settle for 2 hours to ensure any

undissolved solid precipitates.

Carefully withdraw a sample of the clear supernatant and filter it through a 0.22 μm

membrane filter into a pre-weighed vial.

Quickly weigh the vial containing the filtered solution to determine the mass of the solution.

Place the vial in a vacuum oven at a suitable temperature (e.g., 323.15 K) to evaporate the

solvent completely.

Once the mass of the residue in the vial is constant, record the final mass.

The solubility can then be calculated as the mass of the dissolved chalcone per mass of the

solvent.

Repeat the procedure at different temperatures to determine the temperature dependence of

solubility.

This protocol outlines a method for preparing a stock solution of a poorly soluble chalcone

using a co-solvent system for use in biological assays.[1]

Materials:

Chalcone compound (e.g., DDFCB)

Co-solvent (e.g., Dimethyl sulfoxide - DMSO)
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Aqueous buffer or cell culture medium

Procedure:

Prepare a high-concentration stock solution of the chalcone by dissolving it in 100% of a

suitable co-solvent like DMSO.

For biological assays, dilute this stock solution into the aqueous buffer or cell culture medium

to achieve the final desired concentration of the chalcone.

It is crucial to ensure that the final concentration of the co-solvent in the assay is low enough

to not cause cellular toxicity or interfere with the assay results.

Mandatory Visualizations

Sample Preparation Equilibration Analysis

Add excess chalcone to known mass of solvent Seal in equilibrium cell Stir at constant temperature for 5h Settle for 2h Filter supernatant Weigh filtered solution Evaporate solvent in vacuum oven Weigh residue Calculate solubility
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Caption: Experimental workflow for determining chalcone solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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